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Aspect Summary of Findings

Drug Name Taplucainium (formerly NTX-1175) [1]

Company/Developer Nocion Therapeutics [1]

Mechanism of
Action

Novel, charged sodium channel blocker; a "nocion" that selectively silences
activated nociceptors. It enters nociceptors through open large-pore channels

(P2X, TRPV, TRPA, TRPM) and blocks sodium channels downstream [1].

Formulation Dry powder for inhalation [1]

| Preclinical Efficacy | • Showed significant antitussive effects in preclinical models of cough [1]. •

Demonstrated complete inhibition of cough response in preclinical models [1]. | | Clinical Status | Positive

results from preclinical models and three clinical studies supported the initiation of a Phase 2b trial [1]. | |

Phase 2b Trial (ASPIRE) | A randomized, double-blind, placebo-controlled study in 240 chronic cough

patients. First patient was dosed in the second half of 2024 [1]. | | Reported Safety Profile | Favorable

safety profile based on early clinical studies [1]. |
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The following diagram illustrates the unique mechanism of action of Taplucainium and its position in the

drug development pathway, as described by Nocion Therapeutics.
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Taplucainium's pathway from cellular mechanism to clinical development.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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